In the present study, the incorporation of Ru into the framework of ZIF-8 resulted in that the Ru-ZIF-8 nanozyme with both esterase-like activity and peroxidase-like activity. Owing to the dual nanozymatic activities of Ru-ZIF-8 nanozyme, the acetylcholine (ACh) detection process utilized only one natural enzyme (choline oxidase), which greatly simplified the detection procedure. In the detection process, nanozyme Ru-ZIF-8 showed esterase-like activity to catalyze the hydrolysis of ACh to choline. Then the generated was oxidized by choline oxidase to generate H2O2. Finally, Ru-ZIF-8 with peroxidase-like activity was used to catalyze H2O2 to oxidize 2,2'-azino-bis (3-ethylbenzothiazo-line-6-sulfonic acid) ammonium salt with the color change. As a result, the linear range for ACh was from 0.01 μM-22 μM with the detection limit (DL) of 5.5 nM. In addition, Ru-ZIF-8 was utilized to fabricate a portable detection test strip. Our work provided a simple, portable, low-cost, highly sensitive and selective assay for the detection of ACh, which paved the way for the development of multi enzyme cascade assays.

Graphdiyne (GDY) is an exclusive carbon allotrope with a two-dimensional (2D) structure that can be synthesized in laboratory settings. Due to its distinctive 2D structure and excellent electronic properties, GDY has captured the great interest of researchers. In addition, the porous nature and high specific surface area of GDY afford numerous storage sites and channels, rendering it highly promising for diverse applications. The synthesis of GDY still faces a multitude of obstacles and challenges. Developing new synthesis methods towards high-quality GDY is particularly significant. As such, we here presented an overview of the reported synthesis techniques for GDY, categorizing them into three distinct approaches: interfacial synthesis, solid-phase synthesis, and solution-phase synthesis. This comprehensive summary provides valuable references for addressing the persistent challenges in the synthesis of GDY. In the end, an outlook sheds light on future research of the GDY materials.

The NiMoO4-modified separator can not only use its own strong polarity to chemisorption of polysulfides and effectively suppress the shuttle effect, but also can promote the mutual transformation between polysulfides of different phases, reduces the reaction potential barrier, and the redox kinetics is significantly improved. Besides, the hollow microsphere structure facilitates the penetration of electrolyte and establishes a pathway for ion/electron transport, which accelerates the Li+ diffusion rate.

Silicon-based materials are promising lithium-ion battery (LIB) anodes owing to their natural abundance and high capacity. However, their practical application is restricted by the poor electrical conductivity and large volume expansion. Herein, we successfully construct carbon coated porous hollow silicon microspheres (Si-40@C) as LIB anode materials, which are derived from the acid etching of commercial AlSi alloy with subsequent chemical vapor deposition carbon coating. The porous hollow structure of Si-40@C buffers the volume variation and promotes the transportation of Li+; the carbon coating enhances the overall conductivity as well as structural stability. The as-prepared Si-40@C porous hollow microspheres deliver a high reversible capacity (2029 mAh g-1 at 0.2 A g-1), good cyclability (1668 mAh g-1 after 100 cycles at 0.2 A g-1), and an ideal rate capability (1200 mAh g-1 at 10 A g-1).

The present study demonstrates the photocatalytic hydrogen evolution, role of sacrificial agents and electrocatalytic HER/OER performances of stable DyCrO3 nanoparticles fabricated by reverse micellar route. Photocatalytic H2 evolution studies exhibited highest H2 (347 μmol/h/gcat) and AQY of 6.8% in presence of Na2S/Na2SO3 than ethylene glycol (190 μmol/h/gcat) and triethanolamine (129 μmol/h/gcat). Due to high OER/HER catalytic current density and high chemical stability, DyCrO3 NPs served as a bifunctional electrocatalyst in electrochemical water splitting studies.

Enzymatic degradation of PCL nanoparticles can be employed to initiate the release of rifampicin, effectively eliminating S. aureus.

Poly(glycerol) (PG) functionalization is versatile to make various nanoparticles dispersible in aqueous media. In addition, the abundant hydroxy groups in PG give scaffolds for further modification to introduce suitable functional groups. For example, carboxylic group (‒COOH) has been introduced through the reaction of hydroxy (–OH) group in PG with succinic anhydride. However, ester linkage in the succinate moiety in the PG layer is subjected to hydrolysis. In this work, we develop an alternative way for a novel ‒COOH containing PG functionalized detonation nanodiamonds (DND-PG-COOH) via oxidation of primary –OH group of PG chain by nitroxyl radical catalysts well-known as TEMPO or its analogues. The content of ‒COOH is found to be precisely controlled by tuning the amount of oxidant.

Tunable antenna based on graphene for future wireless communication technology is studied separately at different curing temperature and exposure time; 250 °C, 300 °C, and 350 °C, for 20 minutes, 30 minutes, 1 hour, 2 hours, and 3 hours. The frequency of graphene antenna is tuned to lower within 4.1 GHz at 250 °C, 5.5 GHz at 300 °C, and 400 MHz at 350 °C. The tunable frequency exhibited is influenced by the change and connection between relative complex permittivity, sheet resistance, conductivity, surface morphology, and structure analysis of antenna layer and graphene within the variation of curing temperature and exposure time.

An extrusion method was employed to prepare AuPd bimetallic nanoparticles on a microporous CuClP framework. These bimetallic nanoparticles were characterized by spectroscopic techniques to understand the structural and electronic modification with different metal ratios and correlated to its optimized plasmon-mediated enhanced catalysis under visible light irradiation.

This review highlights the recent progress of bismuth-based oxide photocatalysts and their applications for selective oxidation of organic compounds to valuable chemicals. Prospects and challenges of bismuth-based oxides are put forward for further design and development of these materials.